N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C24H21FN4O3S/c25-16-11-13-17(14-12-16)33(31,32)29-15-5-10-22(29)24(30)28-19-7-2-1-6-18(19)23-26-20-8-3-4-9-21(20)27-23/h1-4,6-9,11-14,22H,5,10,15H2,(H,26,27)(H,28,30)
• InChI Key: NDJILFUCNQXNRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC=C3C4=NC5=CC=CC=C5N4
• Molecular Formula: C24H21FN4O3S
• Molecular Weight: 464.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a phenyl ring, a pyrrolidine ring, a sulfonyl group, and a carboxamide group. These functional groups could potentially give the compound a variety of interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the benzimidazole ring, followed by the introduction of the phenyl ring, the sulfonyl group, and the pyrrolidine ring. The final step would likely be the formation of the carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzimidazole ring and the phenyl ring would likely contribute to the compound’s aromaticity, while the sulfonyl group and the carboxamide group could potentially form hydrogen bonds with other molecules.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzimidazole ring could potentially undergo electrophilic substitution reactions, while the sulfonyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would likely be influenced by the presence of the sulfonyl and carboxamide groups, while its melting and boiling points would likely be influenced by the size and complexity of its molecular structure.

Scientific Research Applications

Fluorescent Sensors for Al³⁺ and Zn²⁺

. Researchers synthesized two derivatives based on benzimidazole/benzothiazole conjugates: HBZA (E)-2-(1H-benzimidazol-2-yl)-4-(4-diethylamino-2-hydroxybenzylideneamino)phenol and HBTA (E)-2-(benzothiazol-2-yl)-4-(4-diethylamino-2-hydroxybenzylideneamino)phenol. These fluorescent moieties exhibit significant absorption and emission spectral changes upon coordination with Al³⁺ or Zn²⁺. Their sensitivity and selectivity make them promising candidates for detecting these metal ions in analytical applications.

CK1δ/ε Inhibitors

Another avenue of research involves the compound’s derivatives. . These inhibitors may have implications in regulating cellular processes and signaling pathways.

Tubulin Polymerization Inhibitors

. These molecules could potentially impact microtubule dynamics and cellular functions related to cell division and motility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would likely involve interacting with a specific biological target in the body.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, its reactivity, and its potential biological effects.

Future Directions

The future directions for research on this compound could potentially include further studies to better understand its physical and chemical properties, investigations into its potential uses, and the development of methods for its synthesis.